Cas no 575489-80-4 (1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl-)

1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl- structure
575489-80-4 structure
Product Name:1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl-
CAS No:575489-80-4
MF:C12H14N4O
MW:230.265761852264
CID:335574
PubChem ID:71441009
Update Time:2025-04-19

1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-[(3S)-4,4-dicyano-3-methyl-1-oxobutyl]-3,5-dimethyl-
    • 2-[(2S)-4-(3,5-dimethylpyrazol-1-yl)-4-oxobutan-2-yl]propanedinitrile
    • DTXSID50849961
    • [(2S)-4-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-oxobutan-2-yl]propanedinitrile
    • 575489-80-4
    • Inchi: 1S/C12H14N4O/c1-8(11(6-13)7-14)4-12(17)16-10(3)5-9(2)15-16/h5,8,11H,4H2,1-3H3/t8-/m0/s1
    • InChI Key: ZXMCNJQQOGBGIX-QMMMGPOBSA-N
    • SMILES: O=C(C[C@H](C)C(C#N)C#N)N1C(C)=CC(C)=N1

Computed Properties

  • Exact Mass: 230.11676108g/mol
  • Monoisotopic Mass: 230.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 82.5Ų
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